Cas no 81824-11-5 (trans-11,12-Dihydro-11,12-dihydroxybenzobfluoranthene)

• Product name: trans-11,12-Dihydro-11,12-dihydroxybenzobfluoranthene
• CAS No: 81824-11-5
• MF: C₂₀H₁₄O₂
• Molecular Weight: 286.324
• CID: 1804555
• PubChem ID: 149986

trans-11,12-Dihydro-11,12-dihydroxybenzobfluoranthene Properties

Names and Identifiers

• (11S,12S)-11,12-dihydrobenzo[e]acephenanthrylene-11,12-diol
• Benz(e)acephenanthrylene-11,12-diol, 11,12-dihydro-, trans-
• 11,12-Dihydrobenz(e)acephenanthrylene-11,12-diol trans-
• (14S,15S)-pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(20),2,4,6,8,10,12,16,18-nonaene-14,15-diol
• DTXSID601002251
• trans-11,12-Dihydro-11,12-dihydroxybenzo[b]fluoranthene
• 11,12-Dihydrobenzo[e]acephenanthrylene-11,12-diol
• 81824-11-5
• trans-11,12-Dihydro-11,12-dihydroxybenzobfluoranthene

• Inchi： InChI=1S/C20H14O2/c21-17-9-8-11-10-16-13-5-2-1-4-12(13)14-6-3-7-15(19(14)16)18(11)20(17)22/h1-10,17,20-22H/t17-,20+/m0/s1
• InChIKey： SGNYHFQNLVWBFM-FXAWDEMLSA-N
• SMILES： C1=CC=C2C(=C1)C3=CC=CC4=C5C(C(C=CC5=CC2=C43)O)O

Computed Properties

• 精确分子量: 286.099379685g/mol
• 同位素质量: 286.099379685g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 2
• 重原子数量: 22
• 可旋转化学键数量: 0
• 复杂度: 472
• 共价键单元数量: 1
• 确定原子立构中心数量: 2
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 3.4
• 拓扑分子极性表面积: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols